Cas no 1184989-47-6 (1-(cyclopentylamino)-3-[5-methyl-2-(propan-2-yl)phenoxy]propan-2-ol; oxalic acid)

• Product Name: 1-(cyclopentylamino)-3-[5-methyl-2-(propan-2-yl)phenoxy]propan-2-ol; oxalic acid
• CAS No: 1184989-47-6
• MF: C₂₀H₃₁NO₆
• MW: 381.463246583939
• CID: 5389426
• Update Time: 2025-06-08

1-(cyclopentylamino)-3-[5-methyl-2-(propan-2-yl)phenoxy]propan-2-ol; oxalic acid Chemical and Physical Properties

Names and Identifiers

• SEISRPCRWHTYEO-UHFFFAOYSA-N
• 1-(cyclopentylamino)-3-[5-methyl-2-(propan-2-yl)phenoxy]propan-2-ol; oxalic acid

• Inchi： 1S/C18H29NO2.C2H2O4/c1-13(2)17-9-8-14(3)10-18(17)21-12-16(20)11-19-15-6-4-5-7-15;3-1(4)2(5)6/h8-10,13,15-16,19-20H,4-7,11-12H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key： SEISRPCRWHTYEO-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.C(C1C=CC(C)=CC=1OCC(O)CNC1CCCC1)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 1-(cyclopentylamino)-3-[5-methyl-2-(propan-2-yl)phenoxy]propan-2-ol; oxalic acid

Professional Introduction to Compound with CAS No. 1184989-47-6 and Product Name: 1-(cyclopentylamino)-3-[5-methyl-2-(propan-2-yl)phenoxy]propan-2-ol; oxalic acid

The compound with the CAS number 1184989-47-6 and the product name 1-(cyclopentylamino)-3-[5-methyl-2-(propan-2-yl)phenoxy]propan-2-ol; oxalic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure incorporates a cyclopentylamino group, which is known for its ability to enhance bioavailability and metabolic stability, alongside a 5-methyl-2-(propan-2-yl)phenoxy moiety that contributes to its interaction with biological targets. These features make it a promising candidate for further exploration in drug discovery and development.

Recent research in the domain of molecular pharmacology has highlighted the importance of optimizing drug-like properties, such as solubility, permeability, and metabolic stability. The presence of the cyclopentylamino group in this compound not only improves its pharmacokinetic profile but also allows for versatile modifications that can be tailored to specific therapeutic needs. This structural feature has been extensively studied in the development of small-molecule drugs, where it serves as a critical scaffold for enhancing binding affinity and reducing off-target effects.

The 5-methyl-2-(propan-2-yl)phenoxy component of the molecule adds another layer of complexity, enabling interactions with a broad spectrum of biological receptors. This part of the structure has been implicated in modulating enzyme activity and signaling pathways, making it particularly relevant for therapeutic interventions in neurological disorders, inflammation, and metabolic diseases. The combination of these two functional groups provides a robust foundation for designing novel therapeutic agents with improved efficacy and reduced toxicity.

In the context of current pharmaceutical research, there is a growing emphasis on developing compounds that can address multiple targets simultaneously. The dual functionality of 1-(cyclopentylamino)-3-[5-methyl-2-(propan-2-yl)phenoxy]propan-2-ol; oxalic acid aligns well with this trend. Studies have demonstrated that such multifunctional molecules can exhibit synergistic effects, leading to more potent therapeutic outcomes. For instance, preliminary in vitro assays suggest that this compound may possess anti-inflammatory properties by modulating cytokine production and inhibiting key inflammatory enzymes.

The role of oxalic acid as an auxiliary component in this compound is also noteworthy. Oxalic acid is a well-known chelating agent that can enhance the bioavailability of certain metal-based drugs. In this context, its inclusion may serve to improve the solubility and stability of the active pharmaceutical ingredient (API), thereby optimizing drug delivery systems. This approach has been successfully employed in various formulations aimed at improving therapeutic efficacy.

Advances in computational chemistry have further facilitated the exploration of this compound's potential applications. Molecular docking studies have been conducted to evaluate its binding affinity to various biological targets, including enzymes and receptors implicated in human diseases. These simulations have provided valuable insights into the compound's mechanism of action and have guided the design of analogs with enhanced pharmacological properties.

The synthesis of 1-(cyclopentylamino)-3-[5-methyl-2-(propan-2-yl)phenoxy]propan-2-ol; oxalic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations that highlight the versatility of modern synthetic methodologies. Techniques such as nucleophilic substitution, reduction reactions, and protecting group strategies have been employed to construct the desired molecular framework efficiently. This synthetic approach not only underscores the compound's accessibility but also demonstrates the feasibility of large-scale production for preclinical and clinical studies.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for advancing this compound into clinical trials. The robust synthetic route and well-characterized purity profiles contribute to meeting stringent regulatory requirements. Additionally, toxicological studies are being conducted to assess the safety profile of this compound, ensuring that it meets necessary standards before proceeding to human trials.

The potential applications of this compound extend beyond traditional pharmaceuticals. Research is ongoing into its use as an intermediate in fine chemical synthesis, where its unique structural features may facilitate novel synthetic pathways. Furthermore, its role as a building block for more complex molecules underscores its versatility in medicinal chemistry innovation.

In conclusion, 1-(cyclopentylamino)-3-[5-methyl-2-(propan-2-yl)phenoxy]propan-2-ol; oxalic acid represents a promising entity with significant therapeutic potential. Its unique structural composition, characterized by functional groups such as cyclopentylamino and 5-methyl-2-(propan-2-yl)phenoxy, positions it as a valuable candidate for further research and development in drug discovery. With ongoing studies exploring its pharmacological effects and synthetic feasibility, this compound is poised to make meaningful contributions to advancements in pharmaceutical science.